
Essential Safety and Operational Guide for 5,6-
Dihydro-6-methyluracil

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,6-Dihydro-6-methyluracil

Cat. No.: B1219518 Get Quote

This guide provides immediate safety and logistical information for handling 5,6-Dihydro-6-
methyluracil in a laboratory setting. The information is targeted towards researchers,

scientists, and professionals in drug development to ensure safe handling, storage, and

disposal of this compound.

Disclaimer: A specific Safety Data Sheet (SDS) for 5,6-Dihydro-6-methyluracil is not readily

available. The information presented here is based on the SDS for the closely related

compound, 5,6-Dihydro-5-methyluracil, and general guidelines for handling non-hazardous

solid chemicals. It is crucial to handle this compound with care, assuming it may have potential

hazards until comprehensively tested.

I. Physical and Chemical Properties
Limited quantitative data is available for 5,6-Dihydro-6-methyluracil. The following table

summarizes the known physical and chemical properties.
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Property Value Source

Molecular Formula C₅H₈N₂O₂ Cheméo[1]

Molecular Weight 128.13 g/mol Cheméo[1]

Normal Melting Point (Tfus) 534.15 K Cheméo[1]

Standard solid enthalpy of

combustion (ΔcH°solid)
-2580.8 kJ/mol Cheméo[1]

Enthalpy of fusion at standard

conditions (ΔfusH°)
27.6 kJ/mol Cheméo[1]

II. Personal Protective Equipment (PPE)
While 5,6-Dihydro-5-methyluracil is not classified as hazardous, it is recommended to use

standard laboratory PPE to minimize exposure.[2]

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect against accidental

splashes of solutions or fine

dust particles.

Skin Protection
Nitrile rubber gloves and a

standard laboratory coat.

To prevent direct skin contact

with the chemical.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. A dust mask may be

used if creating dust.

To avoid inhalation of fine

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To protect hands from direct

contact.

III. Operational Plan: Handling and Storage
Handling:
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Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.

Avoid generating dust when transferring the solid.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.[2]

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.[2]

Incompatible materials: Strong oxidizing agents.[2]

IV. Disposal Plan
As 5,6-Dihydro-5-methyluracil is not classified as a hazardous waste, disposal should follow

institutional and local regulations for non-hazardous chemical waste.[2]

Step-by-Step Disposal Procedure:

Collection: Collect waste 5,6-Dihydro-6-methyluracil and any contaminated disposable

materials (e.g., weighing paper, gloves) in a designated, sealed, and clearly labeled waste

container.

Labeling: Label the waste container with the chemical name and indicate that it is "Non-

Hazardous Waste."

Storage: Store the waste container in a designated waste accumulation area.

Disposal: Dispose of the waste through your institution's chemical waste program. Do not

dispose of it in the regular trash or down the drain unless explicitly permitted by your

institution's environmental health and safety office.

V. Emergency Procedures: Spill and Exposure
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Chemical Spill Workflow

Chemical Spill Occurs

Immediate Actions

Cleanup Procedure
Final Steps

Spill of 5,6-Dihydro-6-methyluracil Assess the spill size
 and potential for dust generation

Evacuate immediate area
 if necessary

Large spill or
 high dust

Ensure good ventilation

Wear appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

Cover spill with a damp cloth
 or paper towels to avoid dust

Carefully sweep or wipe up
 the material

Place spilled material and
 cleaning supplies into a sealed bag

Label the bag as
 'Non-Hazardous Chemical Waste'

Dispose of according to
 institutional guidelines

Clean the spill area with
 soap and water

Click to download full resolution via product page

Caption: Workflow for handling a spill of 5,6-Dihydro-6-methyluracil.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops.[2]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse. Get medical attention if symptoms occur.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if symptoms occur.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 5,6-Dihydro-
6-methyluracil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219518#personal-protective-equipment-for-
handling-5-6-dihydro-6-methyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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